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Compound of Interest

Compound Name: M8891

Cat. No.: B608796

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical information for the
handling of M8891, a potent and reversible methionine aminopeptidase 2 (MetAP-2) inhibitor.
Adherence to these guidelines is critical to ensure personal safety and maintain the integrity of
research. M8891 is an investigational compound with potential antiangiogenic and
antineoplastic activities and should be handled with the utmost care in a laboratory setting.[1]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the first line of defense against
accidental exposure. The following PPE is mandatory when handling M8891 in solid (powder)
or liquid form.
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PPE Category

Item

Specifications and Use

Eye and Face Protection

Safety Goggles or Face Shield

Must be worn at all times to
protect against splashes or

airborne particles.

Hand Protection

Chemical-resistant gloves

Nitrile gloves are a standard
recommendation. Double-
gloving is advised, especially
when handling concentrated
solutions. Gloves should be
inspected for integrity before
each use and changed
immediately if contaminated or

torn.

Body Protection

Laboratory Coat or Gown

Along-sleeved lab coat is
required to protect skin and
personal clothing from

contamination.

Respiratory Protection

NIOSH-approved Respirator

Recommended when handling
the solid powder form of
M8891 to prevent inhalation of
aerosolized particles. All
handling of the solid form
should be performed in a

certified chemical fume hood.

Operational Plan: Step-by-Step Handling

Procedures

2.1. Preparation and Weighing

o Designated Area: All handling of M8891 must be conducted in a designated and clearly

labeled area, such as a chemical fume hood, to contain any potential spills or airborne

particles.
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o Decontamination: Before and after handling, decontaminate the work surface with an
appropriate cleaning agent.

» Weighing: When weighing the solid form of M8891, use a balance within a chemical fume
hood or a ventilated balance enclosure to minimize inhalation risk. Use anti-static weigh
paper to prevent dispersal of the powder.

2.2. Reconstitution and Aligquoting

e Solvent Addition: When preparing solutions, add the solvent to the vial containing the M8891
powder slowly and carefully to avoid splashing. M8891 is soluble in DMSO.[1]

» Labeling: All solutions must be clearly labeled with the compound name (M8891),
concentration, solvent, date of preparation, and the name of the preparer.

 Aliquoting: To maintain the stability of the compound and minimize freeze-thaw cycles, it is
recommended to aliquot the stock solution into smaller, single-use volumes for storage.

2.3. Storage
Form Storage Temperature Duration
Solid Powder -20°C Long-term (months to years)[1]
0-4°C Short-term (days to weeks)[1]
In Solvent (e.g., DMSO) -20°C or -80°C Refer to supplier-specific

recommendations

Always refer to the manufacturer's data sheet for the most accurate and up-to-date storage
information.

Disposal Plan
All waste materials contaminated with M8891 must be treated as hazardous chemical waste.

o Waste Segregation: Collect all contaminated materials, including pipette tips, tubes, gloves,
and paper towels, in a designated and clearly labeled hazardous waste container.
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o Liquid Waste: Collect liquid waste containing M8891 in a separate, sealed, and clearly
labeled hazardous waste container.

» Disposal Compliance: All M8891 waste must be disposed of in accordance with institutional,
local, and national environmental regulations. Contact your institution's Environmental Health
and Safety (EHS) department for specific disposal procedures.

Experimental Protocols and Signaling Pathway
4.1. Key Experimental Protocol: HUVEC Proliferation Assay

This assay is a fundamental method to assess the anti-angiogenic potential of M8891 by
measuring its effect on the proliferation of Human Umbilical Vein Endothelial Cells (HUVECS).

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b608796?utm_src=pdf-body
https://www.benchchem.com/product/b608796?utm_src=pdf-body
https://www.benchchem.com/product/b608796?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Compou

ind Treatment

Cell Preparation
[ ] , [ ] , [ et Dy

—~(

4 i N
OCeSSeSihits
M8891

L~

enalples

Grotein Synthesis & Maturation

.

eads to

(Endothelial Cell Proliferatior)

J

drives

.

4 Physiologic

1l Outcomes )

supports

Cl'umor Growth & Metastasis)

J

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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m8891]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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